4-Chlorobenzaldehyde [3-methyl-7-(2-methyl-2-propenyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-YL]hydrazone

• CAS RN: 372173-06-3
• Molecular Formula: C17H17ClN6O2
• Molecular Weight: 372.81
• IUPAC Name: 8-[(2E)-2-[(4-chlorophenyl)methylidene]hydrazinyl]-3-methyl-7-(2-methylprop-2-enyl)purine-2,6-dione
• InChI: InChI=1S/C17H17ClN6O2/c1-10(2)9-24-13-14(23(3)17(26)21-15(13)25)20-16(24)22-19-8-11-4-6-12(18)7-5-11/h4-8H,1,9H2,2-3H3,(H,20,22)(H,21,25,26)/b19-8+
• InChI Key: KQGQYNPVKWHJBC-UFWORHAWSA-N
• SMILES: CC(=C)CN1C2=C(N=C1NN=CC3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C
• solubility: not available

Description

The compound “4-Chlorobenzaldehyde [3-methyl-7-(2-methyl-2-propenyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-YL]hydrazone” is a hydrazone ligand. It has a complex structure with a molecular formula of C17H17ClN6O2.

Synthesis Analysis

The synthesis of this compound involves the creation of Co+2, Ni+2, Cu+2, and Zn+2 metal complexes of the hydrazone ligand. Initial attempts to synthesize these complexes resulted in a cyclized triazole product. The desired metal complexes were achieved by using the hydrazone ligand in its monohydrochloride salt form.

Molecular Structure Analysis

The structure of both the hydrazone ligand and the cyclized triazole product has been characterized by single-crystal X-ray diffraction pattern analysis.

Chemical Reactions Analysis

The compound can be produced by the oxidation of 4-chlorobenzyl alcohol. It can be further oxidized to 4-chlorobenzoic acid. It will react with malononitrile to form 4-chlorobenzylidenylmalononitrile.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 372.817. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.

Safety and Hazards

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